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Compound of Interest

Compound Name: Diisopropyl(bromomethyl)boronate

Cat. No.: B135683 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for Diisopropyl(bromomethyl)boronate, a versatile but hazardous compound. Adherence to

these procedures is critical for ensuring a safe laboratory environment.

Chemical Profile and Hazards

Diisopropyl(bromomethyl)boronate (CAS No: 137297-49-5) is a flammable liquid and vapor

that causes skin and serious eye irritation.[1] Understanding its physical and chemical

properties is the first step toward safe handling.
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Property Value

Molecular Formula C7H16BBrO2

Molecular Weight 222.916 g/mol

Boiling Point 138.7 ± 23.0 °C at 760 mmHg

Flash Point 37.7 ± 22.6 °C

Density 1.2 ± 0.1 g/cm3

Vapor Pressure 8.3 ± 0.2 mmHg at 25°C

Data sourced from Chemsrc[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling

Diisopropyl(bromomethyl)boronate. The following table summarizes the required PPE for

different routes of exposure.
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Area of Protection Required PPE Specifications

Respiratory Vapor respirator
Follow local and national

regulations.

Hand Protective gloves
Chemical-resistant (e.g., nitrile,

neoprene).

Eye
Safety glasses with side-

shields or Goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Face Face shield
Required when there is a

splash hazard.

Body Protective clothing, Lab coat To prevent skin contact.

Feet Protective boots
Required in situations with a

risk of spills.

Information compiled from

multiple safety data sheets.[1]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing risks. The following diagram illustrates the key

stages of handling Diisopropyl(bromomethyl)boronate.
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Safe Handling Workflow for Diisopropyl(bromomethyl)boronate

Receiving and Unpacking

Secure Storage

Inspect container integrity

Handling and Use

Transport in secondary containment

Spill Management

In case of accident

Waste Disposal

Collect waste

Collect contaminated materials

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of

Diisopropyl(bromomethyl)boronate.

Detailed Handling Procedures

Engineering Controls: Always handle Diisopropyl(bromomethyl)boronate in a well-

ventilated area, preferably within a chemical fume hood.[1] Ensure that safety showers and

eyewash stations are readily accessible.
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Preventing Ignition: This compound is a flammable liquid.[1][2] Keep it away from heat,

sparks, open flames, and hot surfaces.[1] Use explosion-proof electrical, ventilating, and

lighting equipment.[1] Employ only non-sparking tools and take precautionary measures

against static discharge.[2]

Personal Hygiene: Wash hands thoroughly after handling.[1] Avoid contact with skin, eyes,

and clothing.[1]

Storage Plan

Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Conditions: Store in a refrigerator, under an inert gas, and protected from moisture.[1]

Incompatibilities: Store away from oxidizing agents.[1]

Emergency and Disposal Plan

In the event of an emergency, a clear and practiced response is essential.

Emergency Response Flowchart
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Emergency Response for Diisopropyl(bromomethyl)boronate Incidents
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Spill
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Caption: A flowchart outlining immediate actions for spills or personal exposure.
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First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest. If feeling unwell, seek medical

advice.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water or

shower.[1] If skin irritation occurs, get medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical advice.[1]

Ingestion: Rinse mouth. If you feel unwell, get medical advice.[1]

Spill Cleanup

For small spills, absorb the material with dry sand or an inert absorbent. For large spills,

contain the spill by bunding.[1] In either case, collect the absorbed material into an airtight

container for disposal.[1] Ensure the use of spark-proof tools and explosion-proof equipment

during cleanup.[1]

Fire-Fighting

In case of a fire, use dry chemical, foam, water spray, or carbon dioxide as extinguishing

media.[1] Firefighters should wear personal protective equipment, and the fire should be

extinguished from the windward side.[1]

Disposal

Dispose of Diisopropyl(bromomethyl)boronate and any contaminated materials through a

licensed waste management company, in accordance with local, regional, and national

regulations.[1] Do not empty into drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.benchchem.com/product/b135683?utm_src=pdf-body
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.fishersci.com/store/msds?partNumber=AAL13763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b135683?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Diisopropyl (bromomethyl)boronate | CAS#:137297-49-5 | Chemsrc [chemsrc.com]

2. Diisopropyl (Bromomethyl)boronate | 137297-49-5 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Diisopropyl(bromomethyl)boronate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b135683#personal-protective-equipment-
for-handling-diisopropyl-bromomethyl-boronate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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